Cas no 666715-71-5 (2-amino-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-amino-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 666715-71-5
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD00782672
• CID: 502865
• PubChem ID: 43367172
• Update Time: 2025-04-19

2-amino-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-3-carboxamide,2-amino-5,6-dihydro-N-methyl-
• 2-amino-5,6-dihydro-N-methyl-4H-Cyclopenta[b]thiophene-3-carboxamide
• 2-Amino-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• 4H-Cyclopenta[b]thiophene-3-carboxamide,2-amino-5,6-dihydro-N-methyl-(9CI)
• 2-amino-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• 2-AMINO-N-METHYL-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXAMIDE
• AKOS009387778
• EN300-239725
• VU0494755-1
• F2145-0982
• 666715-71-5
• G90215

• MDL： MFCD00782672
• Inchi： 1S/C9H12N2OS/c1-11-9(12)7-5-3-2-4-6(5)13-8(7)10/h2-4,10H2,1H3,(H,11,12)
• InChI Key： RQJPAUVICSRWMC-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC)=O)C2=C1CCC2)N

Computed Properties

• Exact Mass: 196.06700
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 83.36000
• LogP: 2.15070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes